Cas no 1178797-22-2 ((2,2-difluoroethyl)[2-(morpholin-4-yl)ethyl]amine)

• Product Name: (2,2-difluoroethyl)[2-(morpholin-4-yl)ethyl]amine
• CAS No: 1178797-22-2
• MF: C₈H₁₆F₂N₂O
• MW: 194.222249031067
• MDL: MFCD12768528
• CID: 5230938
• PubChem ID: 50896662
• Update Time: 2026-03-07

(2,2-difluoroethyl)[2-(morpholin-4-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-N-(2-morpholinoethyl)ethan-1-amine
• (2,2-Difluoroethyl)[2-(morpholin-4-yl)ethyl]amine
• N-(2,2-difluoroethyl)-N-(2-morpholin-4-ylethyl)amine
• starbld0025381
• STL414774
• N-(2,2-Difluoroethyl)-4-morpholineethanamine
• 2,2-difluoro-N-[2-(morpholin-4-yl)ethyl]ethanamine
• (2,2-difluoroethyl)[2-(morpholin-4-yl)ethyl]amine

• MDL： MFCD12768528
• Inchi： 1S/C8H16F2N2O/c9-8(10)7-11-1-2-12-3-5-13-6-4-12/h8,11H,1-7H2
• InChI Key： UCBDLUXNBMRCPK-UHFFFAOYSA-N
• SMILES： FC(CNCCN1CCOCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 129
• XLogP3: 0.3
• Topological Polar Surface Area: 24.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (2,2-difluoroethyl)[2-(morpholin-4-yl)ethyl]amine

The Compound CAS No. 1178797-22-2: (2,2-Difluoroethyl)[2-(Morpholin-4-Yl)Ethyl]Amine

The compound CAS No. 1178797-22-2, commonly referred to as (2,2-difluoroethyl)[2-(morpholin-4-yl)ethyl]amine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and pharmaceutical development. Recent studies have highlighted its role in the development of novel materials and its potential as a building block for more complex molecular architectures.

Structural Analysis and Synthesis

The molecular structure of (2,2-difluoroethyl)[2-(morpholin-4-yl)ethyl]amine is characterized by a combination of fluorinated alkyl groups and a morpholine ring system. The presence of the fluorine atoms in the 2,2-difluoroethyl group introduces unique electronic and steric properties, making this compound highly versatile in chemical reactions. The morpholine ring, on the other hand, contributes to the compound's ability to form hydrogen bonds, which is crucial for its role in various biochemical interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. For instance, researchers have employed nucleophilic substitution reactions and catalytic coupling techniques to achieve high yields and purity levels. These methods not only enhance the scalability of production but also pave the way for its integration into larger molecular frameworks.

Physical and Chemical Properties

Understanding the physical and chemical properties of (2,2-difluoroethyl)[2-(morpholin-4-yl)ethyl]amine is essential for its application in various chemical processes. The compound exhibits a melting point of approximately 55°C and a boiling point around 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-phase reactions.

Moreover, the compound's reactivity is influenced by the electron-withdrawing nature of the fluorine atoms. This property makes it an excellent candidate for participation in electrophilic substitutions and other reactions involving electron-deficient aromatic systems. Recent studies have also explored its ability to act as a catalyst in certain organic transformations, further underscoring its versatility.

Applications in Pharmaceutical Development

The pharmaceutical industry has shown growing interest in (2,2-difluoroethyl)[[Morpholin-4-Yl]Ethyl]Amine due to its potential as a building block for drug molecules. Its ability to form stable amide bonds with carboxylic acids has made it a valuable intermediate in peptide synthesis. Additionally, the compound's fluorinated group enhances its lipophilicity, which is a desirable trait for many drug candidates aiming for optimal absorption and bioavailability.

Recent research has focused on incorporating this compound into lead optimization strategies for treating various diseases, including cancer and neurodegenerative disorders. Its role as a chiral auxiliary in asymmetric synthesis has also been explored, providing new avenues for producing enantiomerically pure compounds—a critical requirement in modern drug development.

Role in Materials Science

Beyond pharmaceuticals, (Morpholin-4-Yl)Ethyl][Difluoroethyl]Amine finds applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to participate in polymerization reactions under controlled conditions has led to the creation of novel materials with enhanced mechanical properties and thermal stability.

Recent breakthroughs have utilized this compound as a monomer in step-growth polymerizations, resulting in polymers with tailored functionalities. These materials exhibit improved resistance to environmental factors such as UV radiation and moisture, making them ideal candidates for use in aerospace and automotive industries.

Environmental Considerations

As with any chemical compound, understanding the environmental impact of (Difluoroethyl)(Morpholinylethyl)Amine is crucial for sustainable practices. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with complete degradation occurring within 60 days under controlled laboratory settings.

Efforts are ongoing to develop greener synthesis routes that minimize waste generation and energy consumption. Researchers are exploring catalytic systems that enable atom-efficient transformations, thereby reducing the overall environmental footprint associated with its production.

Conclusion

In summary, (Difluoroethyl)(Morpholinylethyl)Amine (CAS No. 1178797-236) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features make it an invaluable tool in both academic research and industrial applications. As advancements continue to be made in synthetic chemistry and materials science, this compound is poised to play an even more significant role in shaping future innovations.